Cas no 67073-76-1 (2-methylphenyl sulfamate)

• Product Name: 2-methylphenyl sulfamate
• CAS No: 67073-76-1
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD27927259
• CID: 1714815
• PubChem ID: 12411099
• Update Time: 2025-06-09

2-methylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, 2-methylphenyl ester
• 2-methylphenyl sulfamate

• MDL： MFCD27927259
• Inchi： 1S/C7H9NO3S/c1-6-4-2-3-5-7(6)11-12(8,9)10/h2-5H,1H3,(H2,8,9,10)
• InChI Key： DFELCPJRLPBUDJ-UHFFFAOYSA-N
• SMILES： S(N)(OC1=CC=CC=C1C)(=O)=O

Computed Properties

• Exact Mass: 187.03037

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Melting Point: 36-38 °C(Solv: hexane (110-54-3))
• Boiling Point: 326.3±35.0 °C(Predicted)
• PSA: 69.39
• pka: 8.71±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 2-methylphenyl sulfamate

2-Methylphenyl Sulfamate (CAS No. 67073-76-1): An Overview of Its Properties, Applications, and Recent Research

2-Methylphenyl sulfamate, with the chemical formula C₇H₈NO₃S, is a compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, identified by the CAS number 67073-76-1, is known for its unique structure and potential applications in various scientific domains. In this article, we will delve into the properties, synthesis methods, and recent research developments surrounding 2-methylphenyl sulfamate.

The molecular structure of 2-methylphenyl sulfamate consists of a phenyl ring substituted with a methyl group at the 2-position and a sulfamate group. This specific arrangement confers the compound with distinct chemical properties that make it an interesting subject for study. The sulfamate group, in particular, is known for its ability to form stable complexes with metal ions, which can be leveraged in various chemical and biological applications.

In terms of physical properties, 2-methylphenyl sulfamate is typically a white crystalline solid at room temperature. It is soluble in polar solvents such as water and ethanol but exhibits limited solubility in non-polar solvents. The compound's solubility characteristics are crucial for its use in solution-based reactions and formulations.

The synthesis of 2-methylphenyl sulfamate can be achieved through several routes. One common method involves the reaction of 2-methylphenol with chlorosulfonic acid followed by treatment with ammonia or an ammonium salt. This process yields the desired product with high purity and yield. Another approach involves the reaction of 2-methylphenyl sulfonyl chloride with ammonia or ammonium hydroxide. Both methods have been extensively studied and optimized to ensure efficient production of 2-methylphenyl sulfamate.

In the realm of pharmaceutical research, 2-methylphenyl sulfamate has shown promise as a potential therapeutic agent. Recent studies have explored its anti-inflammatory and analgesic properties, making it a candidate for the development of new drugs targeting pain management and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-methylphenyl sulfamate exhibited significant anti-inflammatory activity in vitro and in vivo models.

Beyond its pharmaceutical applications, 2-methylphenyl sulfamate has also found use in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications ranging from gas storage to catalysis. Research has shown that incorporating 2-methylphenyl sulfamate into MOF structures can enhance their stability and functional properties.

The environmental impact of chemicals is an important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 2-methylphenyl sulfamate have indicated that it exhibits low environmental persistence and toxicity. This makes it a more environmentally friendly option compared to some other compounds used in similar applications.

In conclusion, 2-methylphenyl sulfamate (CAS No. 67073-76-1) is a versatile compound with a wide range of potential applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and favorable properties make it an attractive subject for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, the future prospects for this compound appear promising.